Cas no 2228690-87-5 (methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate
• CAS No: 2228690-87-5
• MF: C₈H₆F₂O₃S
• MW: 220.193248271942
• CID: 6082851
• PubChem ID: 165631913
• Update Time: 2025-05-20

methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate
• EN300-1955037
• 2228690-87-5

• Inchi： 1S/C8H6F2O3S/c1-13-8(12)4-2-5(14-3-4)6(11)7(9)10/h2-3,7H,1H3
• InChI Key： UOWAUJZAEQHDFE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C(F)F)=O

Computed Properties

• Exact Mass: 220.00057155g/mol
• Monoisotopic Mass: 220.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate

Methyl 5-(2,2-Difluoroacetyl)Thiophene-3-Carboxylate: A Comprehensive Overview

Methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate (CAS No. 2228690-87-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development, electronic materials, and advanced chemical synthesis. In this article, we delve into the structural features, synthesis methods, and recent advancements in the research of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate is defined by a thiophene ring system substituted with a methyl ester group at position 3 and a 2,2-difluoroacetyl group at position 5. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties. The substitution pattern in this compound introduces additional functionality through the ester and acetyl groups, which can influence its reactivity and solubility. The presence of fluorine atoms in the acetyl group further enhances the compound's electronic characteristics, making it a valuable substrate for various chemical transformations.

Recent studies have focused on the synthesis of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate using novel methodologies. Researchers have explored both traditional organic synthesis techniques and modern catalytic approaches to optimize the production process. For instance, the use of transition metal catalysts has enabled more efficient coupling reactions, reducing reaction times and enhancing yields. These advancements are particularly relevant for large-scale production in industries such as pharmaceuticals and agrochemicals.

The application of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate extends beyond traditional chemical synthesis. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics due to its ability to facilitate charge transport within these devices. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been explored extensively.

One of the most promising areas of research involving methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate is its application in drug discovery. The compound's structure allows for modular modifications, enabling researchers to design molecules with specific biological activities. For example, derivatives of this compound have shown potential as inhibitors of certain enzymes involved in disease pathways. This highlights its importance as a versatile building block in medicinal chemistry.

In terms of environmental impact and sustainability, recent studies have examined the biodegradation pathways of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate under various conditions. Understanding its degradation mechanisms is crucial for assessing its environmental fate and ensuring that its use aligns with green chemistry principles.

Looking ahead, the continued exploration of methyl 5-(2,2-difluoroacetyl)thiophene-3-carboxylate will undoubtedly yield further insights into its potential applications across diverse scientific disciplines. Its role as a key intermediate in chemical synthesis and its unique electronic properties position it as an essential compound for future innovations in materials science and pharmacology.